1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-[(4-methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C10H13NOS/c1-8-6-13-9(11-8)5-10(7-12)3-2-4-10/h6-7H,2-5H2,1H3
• InChI Key: BOBSJRUFPXYWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CC2(CCC2)C=O

Description

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde is a heterocyclic aldehyde featuring a cyclobutane core substituted with a 4-methylthiazole moiety. Thiazole derivatives are widely studied for their biological activity and utility in pharmaceutical and agrochemical applications due to their electronic and steric characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale organic synthesis techniques. These methods often require optimization of reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated synthesis platforms can be employed to scale up the production process .

Chemical Reactions Analysis

Types of Reactions

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The thiazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents such as halogens, acids, and bases can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carboxylic acid.

Reduction: Formation of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-methanol.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclobutane-1-carbaldehyde involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, potentially inhibiting or modulating their activity. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to changes in their function .

Comparison with Similar Compounds

Structural Analog: 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclobutane-1-carbaldehyde

This compound differs from the target molecule in the position of the methyl group on the thiazole ring (4-methyl at the 2-position vs. 4-methyl at the 4-position). Key comparisons include:

Property	Target Compound	Analog (2-Methyl-4-thiazolyl)
Molecular Formula	Not explicitly stated	C₁₀H₁₃NOS
Molecular Weight	~195.28 g/mol (estimated)	195.28 g/mol
Functional Groups	Aldehyde, thiazole, cyclobutane	Aldehyde, thiazole, cyclobutane
Substituent Position	4-Methyl at thiazole-2-yl	2-Methyl at thiazole-4-yl
Reactivity Implications	Steric hindrance near aldehyde	Altered electronic effects

The positional isomerism of the methyl group may influence electronic distribution and steric accessibility.

Functional Group Analog: 1-(4-Methyl-1,3-thiazol-2-yl)propan-1-one

This ketone-containing derivative (C₁₁H₁₀FNO₂, MW 207.21 g/mol) replaces the aldehyde with a ketone and introduces a fluorine atom .

Property	Target Compound	Ketone Analog
Functional Group	Aldehyde	Ketone
Molecular Weight	~195.28 g/mol	207.21 g/mol
Reactivity	Higher (aldehydes are more reactive)	Lower (ketones less electrophilic)
Applications	Potential for nucleophilic additions	Stable intermediates in synthesis

The aldehyde group in the target compound may confer greater reactivity in condensation or nucleophilic addition reactions compared to the ketone analog. However, the fluorine atom in the latter could enhance metabolic stability in pharmaceutical contexts .